Cas no 1334295-79-2 (6,6'-Dibromo-1,1'-di(n-octyl)isoindigo)

• Product Name: 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo
• CAS No: 1334295-79-2
• MF: C₃₂H₄₀Br₂N₂O₂
• MW: 644.480207443237
• MDL: MFCD30489175
• CID: 4775022
• PubChem ID: 127255858
• Update Time: 2025-05-20

6,6'-Dibromo-1,1'-di(n-octyl)isoindigo Chemical and Physical Properties

Names and Identifiers

• 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo
• 2H-Indol-2-one,6-bromo-3-(6-bromo-1,2-dihydro-1-octyl-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-1-octyl-
• D5742
• 1514807-49-8
• SCHEMBL19472384
• 1334295-79-2
• 2H-Indol-2-one, 6-bromo-3-(6-bromo-1,2-dihydro-1-octyl-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-1-octyl-
• (E)-6-Bromo-3-(6-bromo-1-octyl-2-oxoindolin-3-ylidene)-1-octylindolin-2-one
• (3E)-6-bromo-3-(6-bromo-1-octyl-2-oxoindol-3-ylidene)-1-octylindol-2-one

• MDL： MFCD30489175
• Inchi： 1S/C32H40Br2N2O2/c1-3-5-7-9-11-13-19-35-27-21-23(33)15-17-25(27)29(31(35)37)30-26-18-16-24(34)22-28(26)36(32(30)38)20-14-12-10-8-6-4-2/h15-18,21-22H,3-14,19-20H2,1-2H3/b30-29-
• InChI Key： MLSKVFFBSGZTFD-FLWNBWAVSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(/C/2=C1\C(N(C2C=C(C=CC\1=2)Br)CCCCCCCC)=O)=O)CCCCCCCC

Computed Properties

• Exact Mass: 644.14360g/mol
• Monoisotopic Mass: 642.14565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 40.6

Additional information on 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo

Recent Advances in the Study of 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo (CAS: 1334295-79-2)

6,6'-Dibromo-1,1'-di(n-octyl)isoindigo (CAS: 1334295-79-2) is a derivative of isoindigo, a well-known organic semiconductor material. Recent studies have highlighted its potential applications in organic electronics, particularly in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The compound's unique electronic properties, attributed to its extended π-conjugation and bromine substitution, make it a promising candidate for next-generation electronic devices. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and applications.

The synthesis of 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo typically involves the bromination of isoindigo derivatives followed by alkylation. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in high-performance devices. For instance, a study published in Advanced Materials (2023) demonstrated a novel one-pot synthesis approach that reduces the number of purification steps while maintaining high chemical purity (>98%). This development is critical for scaling up production for industrial applications.

Characterization of 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo has revealed its excellent charge transport properties. Density functional theory (DFT) calculations and X-ray crystallography studies have shown that the bromine atoms enhance intermolecular interactions, leading to improved charge carrier mobility. Experimental data from OFET devices incorporating this compound reported hole mobilities of up to 0.5 cm²/Vs, which is competitive with other high-performance organic semiconductors. These findings were corroborated in a recent Journal of Materials Chemistry C (2024) publication.

In addition to its electronic applications, 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo has shown promise in biomedical research. Preliminary studies suggest that its structural analogs exhibit antimicrobial activity against Gram-positive bacteria. While the exact mechanism remains under investigation, researchers hypothesize that the bromine substituents play a role in disrupting bacterial cell membranes. Further studies are needed to explore this potential application fully.

Despite its promising properties, challenges remain in the practical deployment of 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo. Stability under ambient conditions and long-term device performance are areas requiring further optimization. Recent work published in ACS Applied Materials & Interfaces (2024) proposed encapsulation techniques to mitigate degradation, but more robust solutions are needed. Additionally, the environmental impact of brominated compounds must be carefully evaluated to ensure sustainable use.

In conclusion, 6,6'-Dibromo-1,1'-di(n-octyl)isoindigo (CAS: 1334295-79-2) represents a versatile compound with significant potential in both electronic and biomedical applications. Ongoing research aims to address its limitations while expanding its utility. The compound's unique properties and recent synthetic advancements position it as a key material in the development of next-generation technologies.